Cas no 64662-57-3 (Benzenamine, 2,6-diiodo-4-methyl-)

• Product Name: Benzenamine, 2,6-diiodo-4-methyl-
• CAS No: 64662-57-3
• MF: C₇H₇I₂N
• MW: 358.94612622261
• MDL: MFCD01422135
• CID: 4100188
• PubChem ID: 632229
• Update Time: 2025-04-24

Benzenamine, 2,6-diiodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-diiodo-4-methyl-
• 2,6-diiodo-4-methylaniline
• LOWPBSKHRXMEPU-UHFFFAOYSA-N
• E75182
• 2,6-Diiodo-4-methylaniline #
• Toluene, 3,5-diiodo-4-amino-
• 64662-57-3
• SCHEMBL22197813
• BS-47945

• MDL： MFCD01422135
• Inchi： 1S/C7H7I2N/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3
• InChI Key： LOWPBSKHRXMEPU-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1N)I

Computed Properties

• Exact Mass: 358.86679g/mol
• Monoisotopic Mass: 358.86679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 2,6-diiodo-4-methyl-

Benzenamine, 2,6-Diiodo-4-Methyl: A Comprehensive Overview

Benzenamine, 2,6-diiodo-4-methyl (CAS No. 64662-57-3) is a specialized aromatic amine compound with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with an amino group at position 1, iodine atoms at positions 2 and 6, and a methyl group at position 4. The combination of these substituents imparts distinctive chemical properties that make it valuable for research and development purposes.

The synthesis of Benzenamine, 2,6-diiodo-4-methyl involves advanced organic chemistry techniques. Recent studies have explored the use of electrophilic substitution reactions to introduce the amino and methyl groups onto the benzene ring. The iodination process is typically carried out using iodine in the presence of a suitable catalyst, ensuring high yields and purity. These methods have been optimized to meet the demands of modern chemical manufacturing while adhering to environmental and safety standards.

One of the most promising applications of Benzenamine, 2,6-diiodo-4-methyl lies in its potential as a precursor in pharmaceutical chemistry. Researchers have investigated its role in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, making them potential candidates for drug development.

In addition to its pharmaceutical applications, Benzenamine, 2,6-diiodo-4-methyl has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic systems for organic transformations. A recent article in *Nature Communications* highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, which are critical for constructing complex organic molecules.

The electronic properties of Benzenamine, 2,6-diiodo-4-methyl also make it an interesting candidate for optoelectronic applications. Studies have shown that its conjugated system can absorb light across a broad spectrum, making it suitable for use in organic light-emitting diodes (OLEDs). Research in this area is ongoing, with scientists exploring ways to enhance its efficiency and stability for commercial applications.

From an environmental perspective, the synthesis and handling of Benzenamine, 2,6-diiodo-4-methyl must adhere to strict safety protocols due to its chemical reactivity. Proper storage and disposal methods are essential to minimize any potential risks associated with its use. Regulatory bodies continue to monitor the production and application of such compounds to ensure compliance with international standards.

In conclusion, Benzenamine, 2,6-diiodo-4-methyl (CAS No. 64662-57-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in pharmaceuticals, materials science, and optoelectronics. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in the chemical industry.